Cas no 2338-10-5 (4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole)

• Product Name: 4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole
• CAS No: 2338-10-5
• MF: C₆HCl₄N₃
• MW: 256.904236555099
• MDL: MFCD00224247
• CID: 284305
• PubChem ID: 281790
• Update Time: 2025-04-24

4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,4,5,6,7-tetrachloro-
• 1h-1,2,3-benzotriazole, 4,5,6,7-tetrachloro-
• 4,5,6,7-Tetrachlor-1H-benzotriazol
• 4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole
• 4,5,6,7-tetrachloro-1H-benzotriazole
• AC1Q3HKX
• SureCN3675067
• T163693
• TCBT
• 1H-Benzotriazole, 4,5,6,7-tetrachloro-
• cid_281790
• CHEMBL1611774
• 2338-10-5
• NSC134674
• LS-07011
• CS-0206939
• BDBM54381
• MFCD00224247
• SMR000448585
• MLS000738250
• 4,5,6,7-tetrachloro-2H-benzotriazole
• ZNJPBNVCQVDOJX-UHFFFAOYSA-N
• NSC-134674
• SCHEMBL3675067
• HMS2781O15
• AKOS005444520
• 4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole #
• tetrachlorobenzotriazole
• 4,5,6,7-tetrakis(chloranyl)-2H-benzotriazole
• DTXSID30300080

• MDL： MFCD00224247
• Inchi： 1S/C6HCl4N3/c7-1-2(8)4(10)6-5(3(1)9)11-13-12-6/h(H,11,12,13)
• InChI Key： ZNJPBNVCQVDOJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2C1=NNN=2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 254.89273
• Monoisotopic Mass: 254.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.887
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 236.9°C
• Refractive Index: 1.729
• PSA: 41.57
• LogP: 3.57150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 4,5,6,7-Tetrachloro-1H-1,2,3-benzotriazole

1H-Benzotriazole,4,5,6,7-tetrachloro- (CAS No. 2338-10-5)

1H-Benzotriazole,4,5,6,7-tetrachloro-, also known by its CAS registry number CAS No. 2338-10-5, is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of benzotriazoles, which are heterocyclic aromatic compounds with a wide range of uses in materials science and chemistry. The presence of four chlorine atoms in the molecule imparts unique chemical properties that make it particularly valuable in advanced applications.

The structure of 1H-Benzotriazole,4,5,6,7-tetrachloro- consists of a benzene ring fused with a triazole ring. The four chlorine substituents are strategically positioned at the 4th, 5th, 6th, and 7th positions of the benzene ring. This arrangement not only enhances the compound's stability but also contributes to its ability to act as an effective UV stabilizer and antioxidant in polymer systems. Recent studies have highlighted its potential in protecting polymers from environmental degradation caused by UV radiation and oxidative stress.

In terms of synthesis, CAS No. 2338-10-5 is typically produced through a multi-step process involving chlorination reactions and cyclization. The synthesis pathway often begins with the preparation of a benzotriazole derivative followed by controlled chlorination to introduce the four chlorine atoms at specific positions. This process requires precise reaction conditions to ensure high purity and yield of the final product.

One of the most notable applications of 1H-Benzotriazole,4,5,6,7-tetrachloro- is in the field of polymer additives. It is widely used as a stabilizer in plastics and elastomers to prevent degradation caused by UV light and thermal oxidation. Its effectiveness has been validated by numerous studies that demonstrate its ability to absorb UV radiation efficiently while remaining chemically stable under harsh conditions.

Beyond its role as a stabilizer, recent research has explored the use of CAS No. 2338-10-5 in advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. Its ability to act as an electron transport layer or hole blocker has shown promise in improving device efficiency and stability. These findings underscore its versatility across different domains of materials science.

In terms of environmental impact assessment studies conducted on 1H-Benzotriazole, results indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential bioaccumulation effects.

The latest advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of CAS No. 2338-10-5. These simulations provide insights into its interaction with polymer matrices at the molecular level and guide efforts to optimize its performance as an additive.

In conclusion,1H-Benzotriazole, with its unique chemical properties derived from its tetra-chlorinated structure (CAS No. 2338-10-5), continues to be a valuable compound in both academic research and industrial applications. As new discoveries emerge regarding its potential uses in cutting-edge materials technology and environmental science,the demand for this compound is expected to grow further.